Cas no 7431-22-3 (Benzenamine, 4-[(4-nitrophenyl)ethynyl]-)

Benzenamine, 4-[(4-nitrophenyl)ethynyl]- structure
7431-22-3 structure
Product Name:Benzenamine, 4-[(4-nitrophenyl)ethynyl]-
CAS No:7431-22-3
MF:C14H10N2O2
MW:238.241403102875
CID:541215
PubChem ID:637883
Update Time:2025-04-19

Benzenamine, 4-[(4-nitrophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(4-nitrophenyl)ethynyl]-
    • DTXSID30348503
    • 4-[(4-nitrophenyl)ethynyl]aniline
    • 7431-22-3
    • SCHEMBL5959613
    • 4-(4-Nitro-phenylethynyl)-phenylamine
    • InChI=1/C14H10N2O2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(17)18/h3-10H,15H
    • 4-amino-4'-nitrotolane
    • Inchi: 1S/C14H10N2O2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(17)18/h3-10H,15H2
    • InChI Key: UVJKCOKIGXAEGP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C#CC2C=CC(=CC=2)N)=CC=1)=O

Computed Properties

  • Exact Mass: 238.0743
  • Monoisotopic Mass: 238.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.16
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